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Introduction

5-((tert-Butoxycarbonyl)amino)nicotinic acid is a derivative of nicotinic acid, also known as
vitamin B3. The introduction of a tert-butoxycarbonyl (Boc) protecting group on the amino
functionality of the nicotinic acid backbone makes it a valuable building block in organic
synthesis, particularly in the preparation of more complex molecules for pharmaceutical and
medicinal chemistry research. The Boc group provides a stable yet readily cleavable protecting
group for the amine, allowing for selective reactions at other positions of the molecule. This
guide provides a comprehensive overview of its chemical properties, a detailed experimental
protocol for its synthesis, and available analytical data.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 5-((tert-
Butoxycarbonyl)amino)nicotinic acid is presented in the table below. It is crucial to
distinguish this compound from its isomer, 5-(((tert-Butoxycarbonyl)amino)methyl)nicotinic acid,
which possesses a different molecular weight and CAS number.
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Property Value Reference
5-[(tert-

IUPAC Name butoxycarbonyl)amino]nicotinic ~ [1]
acid

CAS Number 337904-92-4 [1]

Molecular Formula C11H14N204 [1]

Molecular Weight 238.24 g/mol [1]

Appearance White powder [1]

Purity >97% [1]
2-8°C under an inert

Storage Temperature [1]
atmosphere
KOKMNLWZMSIVQZ-

InChl Key [1]

UHFFFAOYSA-N

Experimental Protocols

Synthesis of 5-((tert-Butoxycarbonyl)amino)nicotinic
Acid

A general and effective method for the synthesis of 5-((tert-Butoxycarbonyl)amino)nicotinic

acid proceeds from 2,5-pyridinedicarboxylic acid. The following protocol is adapted from
established procedures.

Materials:

2,5-Pyridinedicarboxylic acid

tert-Butanol

Triethylamine

Diphenylphosphoryl azide (DPPA)
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e 1N Aqueous Sodium Hydroxide (NaOH) solution

o Diethyl ether

e Water

Procedure:

e Suspend 2,5-pyridinedicarboxylic acid (5.00 g, 29.9 mmol) in tert-butanol (35 mL).

 To this suspension, add triethylamine (8.34 mL, 59.8 mmol) followed by diphenylphosphoryl
azide (7.10 mL, 32.9 mmol).

e Heat the reaction mixture under reflux for 3 hours.
 After the reaction is complete, cool the mixture using an ice bath.

o Adjust the pH of the reaction mixture to >10 by the addition of a 1N aqueous sodium
hydroxide solution.

e Wash the basic aqueous solution with diethyl ether to remove impurities.

e Again, cool the aqueous layer in an ice bath and adjust the pH to approximately 4 with a 1N
agueous sodium hydroxide solution.

o Collect the resulting precipitate by filtration.
e Wash the solid sequentially with water and diethyl ether.

e Dry the product to yield 5-((tert-Butoxycarbonyl)amino)nicotinic acid as a white powder
(3.27 g, 45.9% vyield).[1]

Purification:

The product can be purified by washing the filtered solid with cold water and diethyl ether.[1]
For higher purity, recrystallization from an appropriate solvent system can be employed.

Analytical Data
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'H NMR Spectroscopy

The *H NMR spectrum of the synthesized 5-((tert-Butoxycarbonyl)amino)nicotinic acid in
DMSO-ds shows the following characteristic peaks:

Chemical Shift Lo . .

(3) Multiplicity Integration Assighment Reference

1.49 ppm s 9H tert-Butyl group [1]
Pyridine ring

8.45 ppm S 1H [1]
proton
Pyridine ring

8.66 ppm S 1H [1]
proton
Pyridine ring

8.75 ppm S 1H [1]
proton

9.83 ppm br 1H NH proton [1]

Note: Specific assignments for the pyridine ring protons were not provided in the source.

Biological Activity and Applications

As of the latest available information, there are no specific studies detailing the biological
activity, mechanism of action, or signaling pathways directly associated with 5-((tert-
Butoxycarbonyl)amino)nicotinic acid. Its primary utility lies as a protected amino acid
building block in the synthesis of more complex molecules with potential therapeutic
applications.

Nicotinic acid and its derivatives are known to be involved in various biological processes.
Nicotinic acid itself is a precursor to the coenzymes NAD and NADP, which are essential in
cellular metabolism. Pharmacological doses of nicotinic acid are used to treat dyslipidemia.
Derivatives of nicotinic acid have been investigated for a wide range of therapeutic areas,
including as antibacterial and anticancer agents.

The Boc-protected nature of 5-((tert-Butoxycarbonyl)amino)nicotinic acid makes it a key
intermediate for the synthesis of libraries of nicotinic acid derivatives. Researchers can utilize
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the carboxylic acid functionality for amide bond formation or other modifications, and
subsequently deprotect the amine for further functionalization. This allows for the systematic
exploration of structure-activity relationships in drug discovery programs targeting enzymes or
receptors where the nicotinic acid scaffold is a known pharmacophore.

Visualizations
Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 5-((tert-
Butoxycarbonyl)amino)nicotinic acid from 2,5-pyridinedicarboxylic acid.

tert-Butanol,
Triethylamine,
DPPA

2,5-Pyridinedicarboxylic Acid Reaction

Basification (pH > 10) - _ ] )
Ether Wash Acidification (pH ~ 4) Filtration & Washing

Reflux (3h) 5-((tert-Butoxycarbonyl)amino)nicotinic Acid

Click to download full resolution via product page

Caption: Synthetic route for 5-((tert-Butoxycarbonyl)amino)nicotinic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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